(3E)-1-chloro-1,1-difluoro-4-methoxypent-3-en-2-one
Overview
Description
(3E)-1-chloro-1,1-difluoro-4-methoxypent-3-en-2-one is a synthetic compound belonging to the class of organic molecules known as halogenated alkenes. It is a colorless, odorless, and volatile liquid at room temperature, with a boiling point of 74.6 °C and a melting point of -83.1 °C. It is soluble in water, ethanol, and ether, and is used in a variety of applications, including as a starting material for the synthesis of other compounds and as a reagent in organic chemistry.
Scientific Research Applications
(3E)-1-chloro-1,1-difluoro-4-methoxypent-3-en-2-one has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as fluorinated polymers and polyfluorinated compounds. Additionally, it has been used as a catalyst in the synthesis of polyhydroxyalkanoates, which are biodegradable polymers used in the production of biodegradable plastics. It has also been used in the synthesis of a variety of pharmaceuticals and other biologically active compounds.
Mechanism of Action
(3E)-1-chloro-1,1-difluoro-4-methoxypent-3-en-2-one acts as an electrophile, meaning that it is capable of donating electrons to other molecules. This property makes it useful as a reagent in organic synthesis, as it can be used to form covalent bonds between different molecules. Additionally, the compound can also act as a catalyst, as it is capable of facilitating the reaction of other molecules without itself being consumed in the reaction.
Biochemical and Physiological Effects
(3E)-1-chloro-1,1-difluoro-4-methoxypent-3-en-2-one has not been tested for its effects on humans or animals, and as such, its biochemical and physiological effects are unknown. However, due to its volatility and potential for toxicity, it is important to use caution when handling this compound.
Advantages and Limitations for Lab Experiments
The main advantage of (3E)-1-chloro-1,1-difluoro-4-methoxypent-3-en-2-one for use in laboratory experiments is its high reactivity and low cost. Additionally, it is a relatively non-toxic compound, making it safe to handle and use in experiments. However, its volatility and potential for toxicity make it important to use caution when handling this compound.
Future Directions
Due to its potential applications in the synthesis of other compounds, (3E)-1-chloro-1,1-difluoro-4-methoxypent-3-en-2-one could be explored further for its potential use in the synthesis of pharmaceuticals and other biologically active compounds. Additionally, further research could be conducted on its potential toxicity and its effects on humans and animals. Additionally, its use as a catalyst in the synthesis of polyhydroxyalkanoates and other biodegradable polymers could be explored further. Finally, its potential applications in the synthesis of fluorinated polymers and polyfluorinated compounds could be explored further.
Synthesis Methods
(3E)-1-chloro-1,1-difluoro-4-methoxypent-3-en-2-one can be synthesized by a variety of methods. One common method is the reaction of 1,1-difluoro-4-methoxy-pent-3-en-2-one with chlorine gas in an inert atmosphere. The reaction is typically carried out at room temperature and yields the desired product in high yield. Alternatively, the compound can also be synthesized by the reaction of 1,1-difluoro-4-methoxy-pent-3-en-2-one with a halogenating agent such as N-chlorosuccinimide or N-bromosuccinimide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3E)-1-chloro-1,1-difluoro-4-methoxypent-3-en-2-one involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methoxy-2-butanone", "1,1-difluoro-2-chloroethene", "sodium hydride", "potassium tert-butoxide", "acetic acid", "diethyl ether", "methanol", "sodium chloride", "water" ], "Reaction": [ "Step 1: Deprotonation of 4-methoxy-2-butanone with sodium hydride in diethyl ether to form the enolate ion.", "Step 2: Addition of 1,1-difluoro-2-chloroethene to the enolate ion in the presence of acetic acid to form the corresponding Michael adduct.", "Step 3: Treatment of the Michael adduct with potassium tert-butoxide in methanol to form the (3E)-1-chloro-1,1-difluoro-4-methoxypent-3-en-2-one.", "Step 4: Isolation of the product by filtration and washing with water and sodium chloride." ] } | |
CAS RN |
1042720-33-1 |
Product Name |
(3E)-1-chloro-1,1-difluoro-4-methoxypent-3-en-2-one |
Molecular Formula |
C6H7ClF2O2 |
Molecular Weight |
184.6 |
Purity |
95 |
Origin of Product |
United States |
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